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Compound of Interest

Compound Name: Tuberonic acid

Cat. No.: B149402

Welcome to the technical support center for tuberonic acid (TA) signaling research. This
resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed
experimental protocols to assist researchers, scientists, and drug development professionals in
navigating the complexities of studying this specialized branch of the jasmonate signaling
pathway.

Frequently Asked Questions (FAQs)

Q1: What is tuberonic acid and how does it relate to jasmonic acid?

Al: Tuberonic acid (TA) is a hydroxylated derivative of jasmonic acid (JA). The active form for
tuber induction in plants like potatoes is often considered to be its glycosylated form, tuberonic
acid glucoside (TAG).[1] TAG is synthesized from JA through hydroxylation and subsequent
glycosylation.[2] Both TA and TAG are structurally related to JA and are considered part of the
jasmonate family of plant hormones that regulate a wide range of developmental processes
and stress responses.[1][3]

Q2: What is the primary challenge in isolating the specific signaling effects of tuberonic acid?

A2: The primary challenge is the extensive and complex crosstalk between tuberonic acid
signaling and the broader jasmonic acid pathway.[4][5] Since TA is a metabolite of JA, their
signaling cascades are interconnected. Key regulatory proteins in the JA pathway, such as JAZ
repressors and the transcription factor MYC2, are likely to mediate TA-induced responses.[3][5]
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This makes it difficult to distinguish effects unique to TA from the general cellular response to
jasmonates.

Q3: Has a specific receptor for tuberonic acid or its glucoside been identified?

A3: As of current research, a unique, dedicated receptor for tuberonic acid or tuberonic acid
glucoside has not been definitively identified. The signaling effects are largely believed to be
mediated through the canonical jasmonic acid receptor, COI1, which perceives the active form
JA-Isoleucine (JA-lle). It is hypothesized that TA or its derivatives may interact with this
receptor complex or that TAG hydrolysis releases TA, which is then converted back to JA or
other active jasmonates. Further research is needed to deconvolve these possibilities.

Q4: Why is tuberonic acid glucoside (TAG) often considered the active signaling molecule for
tuberization?

A4: Tuberonic acid glucoside (TAG) was the substance isolated from potato leaves that was
shown to induce tuber formation.[1] It is hypothesized that TAG acts as a stable, transportable
form of the signal. Upon reaching the target tissue, it can be hydrolyzed by specific (3-
glucosidases to release the active aglycone, tuberonic acid (TA), which then initiates the
downstream signaling cascade.[2]

Signaling Pathway and Experimental Workflow
Visualization

The diagrams below illustrate the currently understood signaling pathway for tuberonic acid
and a general workflow for its study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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